molecular formula C12H16N2 B8488359 4-sec-butylphenyl-N-methyl cyanamide

4-sec-butylphenyl-N-methyl cyanamide

Cat. No.: B8488359
M. Wt: 188.27 g/mol
InChI Key: VMGGBEYYHJLWLP-UHFFFAOYSA-N
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Description

4-sec-Butylphenyl-N-methyl cyanamide is an organonitrogen compound characterized by a para-substituted sec-butyl group on the phenyl ring and an N-methyl cyanamide (-N(CH₃)-CN) functional group.

Properties

Molecular Formula

C12H16N2

Molecular Weight

188.27 g/mol

IUPAC Name

(4-butan-2-ylphenyl)-methylcyanamide

InChI

InChI=1S/C12H16N2/c1-4-10(2)11-5-7-12(8-6-11)14(3)9-13/h5-8,10H,4H2,1-3H3

InChI Key

VMGGBEYYHJLWLP-UHFFFAOYSA-N

Canonical SMILES

CCC(C)C1=CC=C(C=C1)N(C)C#N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Cyanamide Derivatives

Structural and Functional Differences

The table below compares 4-sec-butylphenyl-N-methyl cyanamide with structurally related compounds:

Compound Name Key Structural Features Hypothesized Properties/Applications
4-sec-Butylphenyl-N-methyl cyanamide Para-sec-butyl, N-methyl cyanamide Enhanced lipophilicity; potential reduced phytotoxicity; agrochemical/pharma uses
Cyanamide (H₂NCN) Simple cyanamide (-NH-CN) Phytotoxic; used as fertilizer and pesticide
Calcium Cyanamide (CaCN₂) Inorganic salt Agricultural fertilizer; releases cyanamide in soil
N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS) Sulfonamide + cyanamide Cyanation reagent in metal-catalyzed reactions
N-Phenyl Cyanamide Unsubstituted phenyl cyanamide Intermediate in heterocycle synthesis

Key Research Findings

(a) Phytotoxicity and Agricultural Utility
  • Cyanamide (H₂NCN) : Reduces plant biomass by 20–30% in wheat due to oxidative stress but enhances resistance to Blumeria graminis (Bgt) .
  • 4-sec-Butylphenyl-N-methyl cyanamide : The N-methyl group may mitigate phytotoxicity by slowing degradation, while the sec-butyl group could extend soil persistence .
(b) Chemical Reactivity
  • NCTS : Efficient in cyanation reactions due to electrophilic nitrile and stabilizing sulfonamide group .
  • 4-sec-Butylphenyl-N-methyl cyanamide : Steric hindrance from the sec-butyl group might reduce nucleophilicity at the cyanamide nitrogen, altering cycloaddition kinetics compared to smaller analogs .

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